synthesis and characterization of Iloperidone N-Oxide
synthesis and characterization of Iloperidone N-Oxide
An In-Depth Technical Guide to the Synthesis and Characterization of Iloperidone N-Oxide
Foreword: The "Why" Beyond the "How"
In the landscape of pharmaceutical development, the metabolites of a drug are as critical to understand as the parent compound itself. They dictate efficacy, safety profiles, and potential drug-drug interactions. Iloperidone, an atypical antipsychotic, is extensively metabolized, with one of its key transformation products being Iloperidone N-Oxide.[1][2] This guide moves beyond a simple recitation of protocols. It is designed for the discerning researcher who seeks to understand not just how to synthesize and characterize this specific metabolite, but why certain experimental choices are made. We will delve into the mechanistic rationale behind the synthesis, the logic of the analytical workflow, and the interpretation of the resulting data, grounding every step in established scientific principles.
The Significance of Iloperidone N-Oxide
Iloperidone is a second-generation antipsychotic agent that functions primarily as a dopamine D2 and serotonin 5-HT2A receptor antagonist.[3][4] Its metabolic fate is complex, involving pathways such as hydroxylation, carbonyl reduction, and O-dealkylation, primarily mediated by cytochrome P450 enzymes CYP2D6 and CYP3A4.[1][2]
The formation of an N-oxide metabolite occurs at the tertiary amine of the piperidine ring. N-oxidation is a common metabolic pathway for drugs containing tertiary amines, often mediated by Cytochrome P450 or Flavin-containing Monooxygenase (FMO) enzymes.[5] These N-oxide metabolites can possess their own pharmacological activity, may be unstable and revert to the parent drug, or serve as intermediates for further metabolism.[5][6] Therefore, having access to a pure, well-characterized standard of Iloperidone N-Oxide is not merely an academic exercise; it is essential for:
-
Pharmacokinetic (PK) Studies: Accurately quantifying the metabolite in biological matrices to understand its formation, distribution, and elimination.
-
Pharmacodynamic (PD) Studies: Assessing its intrinsic activity at relevant receptors.
-
Safety and Toxicology: Evaluating its potential contribution to the overall safety profile of Iloperidone.
-
Impurity Profiling: Identifying and quantifying it as a potential process-related impurity in the synthesis of the parent drug.[7][8]
Synthesis of Iloperidone N-Oxide: Controlled Oxidation
The synthesis of an N-oxide from its corresponding tertiary amine is a straightforward oxidation reaction.[9] However, the choice of oxidant and reaction conditions is critical to ensure high yield and purity while avoiding unwanted side reactions. While common oxidants for this transformation include hydrogen peroxide (H₂O₂) or meta-chloroperoxybenzoic acid (m-CPBA), a specific and effective method for Iloperidone involves the use of Dess-Martin Periodinane (DMP) under acidic conditions.[6][8][10]
Causality of Experimental Design
The chosen synthetic route leverages the controlled oxidizing power of DMP. The reaction is initiated at a reduced temperature (0 °C) to manage the initial exotherm and prevent potential degradation of the starting material or product. The addition of sulfuric acid acts as a catalyst, likely by activating the DMP reagent. Methylene dichloride (DCM) is selected as the solvent due to its inertness under these oxidizing conditions and its ability to solubilize the parent Iloperidone.
The workflow is designed to be self-validating. Progress is monitored by Thin Layer Chromatography (TLC), providing real-time feedback on the conversion of the starting material. The workup procedure is structured to efficiently remove the oxidant byproducts and isolate the more polar N-oxide product.
Visualizing the Synthesis Workflow
Caption: Workflow for the synthesis of Iloperidone N-Oxide.
Detailed Experimental Protocol: Synthesis
Materials:
-
Iloperidone (starting material)
-
Dess-Martin Periodinane (DMP)
-
Sulfuric Acid (H₂SO₄, 96%)
-
Methylene Dichloride (DCM)
-
Sodium Bicarbonate (NaHCO₃), saturated aqueous solution
-
Brine, saturated aqueous solution
-
Sodium Sulfate (Na₂SO₄), anhydrous
-
Silica Gel for column chromatography
-
Mobile Phase for chromatography (e.g., n-hexane:ethyl acetate gradient)
Procedure:
-
Dissolution: Dissolve Iloperidone (1.0 eq) in DCM (10 mL per gram of Iloperidone) in a round-bottom flask equipped with a magnetic stirrer.
-
Cooling: Place the flask in an ice-water bath and cool the solution to 0 °C.
-
Reagent Addition: Slowly add DMP (1.1 eq) to the stirred solution, followed by the dropwise addition of concentrated sulfuric acid (0.7 mL per 10g of Iloperidone).[8]
-
Initial Reaction: Maintain the reaction at 0 °C and stir for 30 minutes.
-
Main Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for approximately 24 hours.
-
Monitoring: Monitor the reaction progress by TLC, using a mobile phase of n-hexane:ethyl acetate (7:3). The product, being more polar, will have a lower Rf value than the starting material.
-
Quenching: Upon completion, carefully quench the reaction by adding saturated NaHCO₃ solution until effervescence ceases.
-
Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with DCM.
-
Washing: Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and then with brine.
-
Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.
-
Purification: Purify the crude residue by silica gel column chromatography to obtain pure Iloperidone N-Oxide.[8]
Characterization: A Multi-Technique Approach
Characterization is the process of unequivocally confirming the structure and purity of the synthesized molecule. A single technique is insufficient; instead, a confluence of data from spectroscopic and chromatographic methods provides the necessary proof.
The Logic of the Analytical Workflow
The characterization process begins with rapid, low-resolution techniques like TLC and basic LC-MS to confirm the presence of the desired product after the reaction and purification. High-resolution mass spectrometry (HRMS) is then employed to confirm the exact molecular formula. Nuclear Magnetic Resonance (¹H and ¹³C NMR) provides the definitive structural map of the molecule, confirming the site of oxidation. Infrared (IR) spectroscopy confirms the presence of the specific N-O functional group. Finally, High-Performance Liquid Chromatography (HPLC) is used to determine the final purity of the isolated compound.
Visualizing the Characterization Workflow
Caption: Multi-technique workflow for analytical characterization.
Spectroscopic and Chromatographic Data
3.3.1 Mass Spectrometry (MS) The addition of an oxygen atom to Iloperidone (C₂₄H₂₇FN₂O₄, MW: 426.48 g/mol ) results in Iloperidone N-Oxide (C₂₄H₂₇FN₂O₅, MW: 442.48 g/mol ).
-
Expected Result: A high-resolution mass spectrum should show a protonated molecular ion [M+H]⁺ at m/z 443.1926.[8] Analysis by UPLC-MS/MS would involve monitoring the transition from this parent ion to characteristic fragment ions, which helps distinguish it from the parent drug and other metabolites in complex matrices.[11][12]
3.3.2 Nuclear Magnetic Resonance (NMR) Spectroscopy NMR is the most powerful tool for structural elucidation. The key diagnostic feature of N-oxidation is the deshielding effect on adjacent protons and carbons.[9]
-
Expected ¹H NMR Shifts: The protons on the carbons alpha to the piperidine nitrogen will experience a significant downfield shift (increase in ppm value) compared to the parent Iloperidone. Other shifts in the molecule should remain largely consistent.
-
Expected ¹³C NMR Shifts: Similarly, the carbons alpha to the piperidine nitrogen will show a downfield shift in the ¹³C NMR spectrum.
3.3.3 Fourier-Transform Infrared (IR) Spectroscopy IR spectroscopy is excellent for confirming the presence of specific functional groups.
-
Expected Result: The N⁺-O⁻ bond in heterocyclic N-oxides exhibits a characteristic strong vibration. A prominent absorption band is expected in the range of 930-970 cm⁻¹.[9][10]
3.3.4 High-Performance Liquid Chromatography (HPLC) HPLC is the gold standard for determining the purity of a pharmaceutical compound.
-
Methodology: A reverse-phase C18 column is typically used.[13] The increased polarity of the N-oxide will result in a shorter retention time compared to Iloperidone under typical reverse-phase conditions (e.g., water/acetonitrile mobile phase).
-
Purity Assessment: The purity is calculated by the area percentage of the main peak relative to the total area of all peaks detected at a specific wavelength (e.g., 274 nm).[13]
Summary of Expected Analytical Data
| Technique | Parameter | Expected Result for Iloperidone N-Oxide |
| HRMS | [M+H]⁺ (C₂₄H₂₈FN₂O₅⁺) | Calculated: 443.1979; Found: Should be within 5 ppm |
| ¹H NMR | Protons α to N-oxide | Significant downfield shift compared to Iloperidone |
| ¹³C NMR | Carbons α to N-oxide | Significant downfield shift compared to Iloperidone |
| FT-IR | N⁺-O⁻ stretch | Strong absorption band at ~930-970 cm⁻¹[10] |
| HPLC | Purity | >98% (area percent) |
| HPLC | Retention Time | Shorter than Iloperidone on a C18 column |
Conclusion: An Essential Tool for Drug Development
This guide provides a comprehensive framework for the synthesis and rigorous characterization of Iloperidone N-Oxide. By understanding the rationale behind each step—from the choice of an oxidizing agent to the multi-technique analytical validation—researchers are empowered to produce this critical metabolite with high purity and confidence. The availability of a well-characterized standard of Iloperidone N-Oxide is indispensable for advancing our understanding of Iloperidone's metabolic profile, ensuring the accuracy of bioanalytical methods, and ultimately contributing to the safe and effective use of this important therapeutic agent.
References
-
Regio-selective Formation of N-oxide Metabolites. Hypha Discovery. [Link]
-
Medicinal Chemistry of Drugs with N-Oxide Functionalities. PubMed Central (PMC). [Link]
-
Medicinal Chemistry of Drugs with N-Oxide Functionalities. ACS Publications. [Link]
-
Structural Characterization and Electrochemical Studies of Selected Alkaloid N-Oxides. MDPI. [Link]
-
A Novel Strategy for the In-Process Stabilization of N-Oxide Metabolites in Hemolyzed Plasma Determined by LC. Altasciences. [Link]
-
Simultaneous determination of iloperidone and its metabolites in rat plasma using a novel UPLC-MS/MS method: an application for drug-drug interaction. PubMed. [Link]
-
Simultaneous determination of iloperidone and its metabolites in rat plasma using a novel UPLC-MS/MS method: an application for drug-drug interaction. PubMed Central (PMC), NIH. [Link]
-
New synthetic process of iloperidone. ResearchGate. [Link]
-
Novel process for iloperidone synthesis. ResearchGate. [Link]
-
Long-Term Treatment with Atypical Antipsychotic Iloperidone Modulates Cytochrome P450 2D (CYP2D) Expression and Activity in the Liver and Brain via Different Mechanisms. MDPI. [Link]
-
Iloperidone. PubChem, NIH. [Link]
- WO2012063269A2 - Process for preparing iloperidone.
-
Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents. PubMed Central (PMC). [Link]
-
Iloperidone. LiverTox - NCBI Bookshelf. [Link]
-
Determination of Iloperidone in Pharmaceuticals by Validated High-Performance Liquid Chromatography. ResearchGate. [Link]
- WO2010031497A1 - New process for the preparation of iloperidone.
-
(PDF) Simultaneous determination of iloperidone and its metabolites in rat plasma using a novel UPLC-MS/MS method: an application for drug-drug interaction. ResearchGate. [Link]
-
(PDF) Synthesis and characterization of N-oxides and metabolites of anti-psychotic drug, Aripiprazole. ResearchGate. [Link]
-
Isolation and Characterization of Process Related Substances of an Antipsychotic Drug: Iloperidone. Semantic Scholar. [Link]
-
UHPLC-MS/MS for Antipsychotic Drug Monitoring: A Systematic Review of Clinical and Analytical Performance. PubMed Central (PMC), NIH. [Link]
- WO2007128694A1 - N-oxides of pyridylmethylpiperazine and -piperidine derivatives.
-
MS data for N-Oxide. ResearchGate. [Link]
-
Preparation of Pyridines, Part 8: Chemistry of Pyridine-N-oxides. YouTube. [Link]
-
Functional characterization of the novel antipsychotic iloperidone at human D2, D3, alpha 2C, 5-HT6, and 5-HT1A receptors. PubMed. [Link]
-
Iloperidone. ResearchGate. [Link]
-
DETERMINATION OF IMPURITIES OF RISPERIDONE API BY ULTRA PERFORMANCE LIQUID CHROMATOGRAPHY (UPLC). Rasayan Journal of Chemistry. [Link]
Sources
- 1. mdpi.com [mdpi.com]
- 2. Iloperidone - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 3. Iloperidone | C24H27FN2O4 | CID 71360 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. Functional characterization of the novel antipsychotic iloperidone at human D2, D3, alpha 2C, 5-HT6, and 5-HT1A receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. hyphadiscovery.com [hyphadiscovery.com]
- 6. Medicinal Chemistry of Drugs with N-Oxide Functionalities - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Iloperidone N-Oxide CAS#: 1375651-09-4 [amp.chemicalbook.com]
- 8. Free Article [pdfs.semanticscholar.org]
- 9. pubs.acs.org [pubs.acs.org]
- 10. Structural Characterization and Electrochemical Studies of Selected Alkaloid N-Oxides - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Simultaneous determination of iloperidone and its metabolites in rat plasma using a novel UPLC-MS/MS method: an application for drug-drug interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Simultaneous determination of iloperidone and its metabolites in rat plasma using a novel UPLC-MS/MS method: an application for drug-drug interaction - PMC [pmc.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
